Cas no 1691117-68-6 (1,4-dichloro-2-(1-ethoxypropan-2-yl)oxy-3-iodobutane)

• Product Name: 1,4-dichloro-2-(1-ethoxypropan-2-yl)oxy-3-iodobutane
• CAS No: 1691117-68-6
• MF: C₉H₁₇Cl₂IO₂
• MW: 355.040553808212
• CID: 6199613
• PubChem ID: 103490031
• Update Time: 2025-05-19

1,4-dichloro-2-(1-ethoxypropan-2-yl)oxy-3-iodobutane Chemical and Physical Properties

Names and Identifiers

• 1,4-dichloro-2-(1-ethoxypropan-2-yl)oxy-3-iodobutane
• 1,4-dichloro-2-[(1-ethoxypropan-2-yl)oxy]-3-iodobutane
• 1691117-68-6
• EN300-1135095

• Inchi： 1S/C9H17Cl2IO2/c1-3-13-6-7(2)14-9(5-11)8(12)4-10/h7-9H,3-6H2,1-2H3
• InChI Key： GYORZVOPPGGZOR-UHFFFAOYSA-N
• SMILES： IC(CCl)C(CCl)OC(C)COCC

Computed Properties

• Exact Mass: 353.96503g/mol
• Monoisotopic Mass: 353.96503g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 8
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų

Additional information on 1,4-dichloro-2-(1-ethoxypropan-2-yl)oxy-3-iodobutane

Research Brief on 1,4-dichloro-2-(1-ethoxypropan-2-yl)oxy-3-iodobutane (CAS: 1691117-68-6)

The compound 1,4-dichloro-2-(1-ethoxypropan-2-yl)oxy-3-iodobutane (CAS: 1691117-68-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the synthetic versatility of 1,4-dichloro-2-(1-ethoxypropan-2-yl)oxy-3-iodobutane as a key intermediate in the preparation of complex organic molecules. Its multifunctional structure, featuring chloro, iodo, and ether groups, allows for diverse chemical transformations, making it a valuable building block in medicinal chemistry. Researchers have successfully utilized this compound in the synthesis of novel heterocyclic compounds with potential antimicrobial and anticancer properties.

In terms of biological activity, preliminary in vitro studies have demonstrated that derivatives of 1,4-dichloro-2-(1-ethoxypropan-2-yl)oxy-3-iodobutane exhibit promising inhibitory effects against specific enzyme targets involved in inflammatory pathways. These findings suggest potential applications in the development of anti-inflammatory agents. Additionally, molecular docking studies have revealed favorable binding interactions between these derivatives and certain protein targets, further supporting their therapeutic potential.

The mechanism of action of 1,4-dichloro-2-(1-ethoxypropan-2-yl)oxy-3-iodobutane and its derivatives is currently under investigation. Early hypotheses suggest that the compound's reactivity may be linked to its ability to alkylate nucleophilic sites in biological macromolecules, thereby modulating their function. This property could be exploited for targeted drug design, particularly in the development of covalent inhibitors for challenging therapeutic targets.

From a pharmaceutical development perspective, researchers have begun exploring formulation strategies for 1,4-dichloro-2-(1-ethoxypropan-2-yl)oxy-3-iodobutane-based compounds. Stability studies indicate that proper storage conditions are crucial for maintaining the compound's integrity, with recommendations for protection from light and moisture. These findings have important implications for the compound's handling in both research and potential clinical settings.

Looking forward, the unique chemical properties of 1,4-dichloro-2-(1-ethoxypropan-2-yl)oxy-3-iodobutane position it as a promising scaffold for further medicinal chemistry exploration. Current research efforts are focused on optimizing its structure-activity relationships, improving synthetic methodologies, and expanding its applications in drug discovery. As these investigations progress, this compound may emerge as a valuable tool in addressing unmet medical needs across various therapeutic areas.